2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H16BrNO2/c1-11-7-8-13(9-12(11)2)18-16(19)10-20-15-6-4-3-5-14(15)17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: SYHTYAFSZQYSSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2Br)C
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide is a synthetic compound that belongs to the chemical class of amides. It is commonly known as Bromoxynil octanoate, and it is widely used as an herbicide to control broadleaf weeds in various crops. In recent years, this compound has gained attention from the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide is not well understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been shown to possess antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide in lab experiments include its low cost, ease of synthesis, and well-established protocols for its use. However, the compound has limitations such as its low solubility in aqueous solutions and its potential toxicity to living organisms.

Future Directions

There are several future directions for the research on 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide. One potential direction is the development of new derivatives of the compound with improved pharmacological properties. Another direction is the investigation of the compound's potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to elucidate the mechanism of action of the compound and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide involves the reaction of 2-bromoanisole with N-(3,4-dimethylphenyl)acetamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethyl sulfoxide (DMSO) or acetonitrile.

Scientific Research Applications

2-(2-bromophenoxy)-N-(3,4-dimethylphenyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, anti-inflammatory, and antifungal activities. The compound has also been studied for its potential use as a scaffold for the development of new drugs.